Cas no 921860-28-8 (7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole)

• Product Name: 7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole
• CAS No: 921860-28-8
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 6236114
• PubChem ID: 27652782
• Update Time: 2025-10-21

7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole Chemical and Physical Properties

Names and Identifiers

• 7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole
• 7-(4-ethoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole
• F2239-0176
• AKOS004971340
• 7-(4-ethoxyphenyl)-3-((3-methylbenzyl)thio)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazole
• 7-(4-ethoxyphenyl)-3-[(3-methylphenyl)methylsulfanyl]-5,6-dihydroimidazo[2,1-c][1,2,4]triazole
• 921860-28-8

• Inchi： 1S/C20H22N4OS/c1-3-25-18-9-7-17(8-10-18)23-11-12-24-19(23)21-22-20(24)26-14-16-6-4-5-15(2)13-16/h4-10,13H,3,11-12,14H2,1-2H3
• InChI Key： AJQVXDHETWNYMW-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NN=C2N1CCN2C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 366.15143251g/mol
• Monoisotopic Mass: 366.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo2,1-c1,2,4triazole

7-(4-Ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole

The compound with CAS No. 921860-28-8, known as 7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of imidazo[1,2-a]pyridines derivatives and exhibits unique chemical properties due to its heterocyclic framework and substituent groups.

The molecular structure of this compound is characterized by an imidazo[1,2-a]pyridine core with two distinct substituents: a 4-ethoxyphenyl group at the 7-position and a {(3-methylphenyl)methylsulfanyl} group at the 3-position. These substituents contribute to the compound's stability and reactivity. The 4-ethoxyphenyl group introduces electron-donating effects through the ethoxy moiety, which can influence the electronic properties of the molecule. On the other hand, the {(3-methylphenyl)methylsulfanyl} group introduces sulfur-based interactions and adds bulk to the molecule.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a potential lead molecule for drug discovery due to its ability to interact with various biological targets. For instance, investigations into its antimicrobial activity have shown promising results against a range of bacterial and fungal strains. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease treatments.

The synthesis of 7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,4]triazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazo[1,2-a]pyridine core through cyclization reactions and subsequent substitution reactions to introduce the desired substituents. The use of transition metal catalysts has significantly improved the efficiency and yield of these reactions.

In terms of applications beyond medicine, this compound has shown potential in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are currently investigating its ability to act as a semiconductor material in thin-film transistor applications.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Studies have shown that under certain conditions, such as exposure to UV light or enzymatic degradation systems, this compound undergoes hydrolysis to form less complex byproducts. These findings are essential for ensuring sustainable practices in its production and disposal.

In conclusion,7-(4-ethoxyphenyl)-3-{(3-methylphenyl)methylsulfanyl}-5H,6H,7H-imidazo[2,1-c][1,2,a]triazole represents a significant advancement in organic chemistry due to its versatile structure and diverse applications. Ongoing research continues to uncover new insights into its properties and potential uses across multiple disciplines.